2-Amino-2'-deoxyadenosine 5'-(tetrahydrogen triphosphate)
Catalog No.
S601453
CAS No.
81503-63-1
M.F
C10H17N6O12P3
M. Wt
506.2 g/mol
Availability
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CAS Number
81503-63-1
Product Name
2-Amino-2'-deoxyadenosine 5'-(tetrahydrogen triphosphate)
IUPAC Name
[[(2R,3S,5R)-5-(2,6-diaminopurin-9-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
Molecular Formula
C10H17N6O12P3
Molecular Weight
506.2 g/mol
InChI
InChI=1S/C10H17N6O12P3/c11-8-7-9(15-10(12)14-8)16(3-13-7)6-1-4(17)5(26-6)2-25-30(21,22)28-31(23,24)27-29(18,19)20/h3-6,17H,1-2H2,(H,21,22)(H,23,24)(H2,18,19,20)(H4,11,12,14,15)/t4-,5+,6+/m0/s1
InChI Key
JFVJZFMWJVSZNC-KVQBGUIXSA-N
SMILES
C1C(C(OC1N2C=NC3=C(N=C(N=C32)N)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Synonyms
2,6-diaminopurine deoxyribonucleoside triphosphate, 2-amino-2'-deoxyadenosine 5'-triphosphate, 2-NH2-dATP, dDapTP
Canonical SMILES
C1C(C(OC1N2C=NC3=C(N=C(N=C32)N)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Isomeric SMILES
C1[C@@H]([C@H](O[C@H]1N2C=NC3=C(N=C(N=C32)N)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
XLogP3
-4.4
Wikipedia
9-[2-Deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-2-imino-2,9-dihydro-1H-purin-6-amine
Dates
Last modified: 07-20-2023
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